FDA Carcinogenic Potency Category 5 Classification
N-nitroso-perindopril is classified by the U.S. FDA as a Category 5 NDSRI with an Acceptable Intake (AI) limit of 1500 ng/day, as established through the Carcinogenic Potency Categorization Approach (CPCA) [1]. This AI limit is 56.6-fold higher than the Category 1 AI limit of 26.5 ng/day assigned to highly potent nitrosamines such as N-nitroso-desmethyl-amitriptyline and N-nitroso-albuterol, which have AI limits at 26.5 ng/day [2]. Within the ACE inhibitor class, N-nitroso-perindopril shares the same 1500 ng/day AI limit with N-nitroso-ramipril and N-nitroso-lisinopril, indicating a class-level classification for these structurally related NDSRIs [3][4].
| Evidence Dimension | FDA Acceptable Intake (AI) limit for nitrosamine impurities |
|---|---|
| Target Compound Data | 1500 ng/day (Category 5 NDSRI) [1] |
| Comparator Or Baseline | N-nitroso-desmethyl-amitriptyline: 26.5 ng/day (Category 1); N-nitroso-ramipril: 1500 ng/day (Category 5); N-nitroso-lisinopril: 1500 ng/day (Category 5) [2][3][4] |
| Quantified Difference | 56.6-fold higher AI limit vs. Category 1 nitrosamines; Equivalent AI limit within ACE inhibitor nitrosamine class (1500 ng/day) [1][2][3][4] |
| Conditions | FDA CPCA framework: predicted carcinogenic potency categorization based on structural features (alpha-hydrogen score, deactivating features, activating features) |
Why This Matters
The Category 5 classification with a 1500 ng/day AI limit informs procurement decisions by indicating that N-nitroso-perindopril is predicted to have lower carcinogenic potency than Category 1–4 nitrosamines, allowing control according to ICH Q3B guidance rather than requiring the more stringent controls mandated for highly potent nitrosamines.
- [1] Veeprho. N-Nitroso Perindopril | CAS 3036581-82-2. Product Technical Datasheet. Veeprho.com. 2023. View Source
- [2] Market Access Today. FDA's Recommended AI Limits for Nitrosamine Impurities in Drugs. Marketaccesstoday.com. 2024-09-04. View Source
- [3] Veeprho. N-Nitroso Ramipril | CAS 3028194-80-8. Product Technical Datasheet. Veeprho.com. 2022. View Source
- [4] Veeprho. N-Nitroso Lisinopril | CAS 519175-80-5. Product Technical Datasheet. Veeprho.com. 2022. View Source
